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Introduction

Methacrolein (2-methylprop-2-enal) is an unsaturated aldehyde of significant interest in both
industrial chemistry and biomedical research. As a key intermediate in the production of
polymers and resins, its chemical properties are well-characterized. However, its high reactivity
also makes it a molecule of concern in toxicology and drug development due to its interactions
with biological systems. This technical guide provides a comprehensive overview of
methacrolein's chemical structure, physicochemical properties, experimental protocols for its
synthesis and analysis, and a detailed look into its effects on key cellular signaling pathways.

Chemical Structure and Identification

Methacrolein is an a,3-unsaturated aldehyde with the chemical formula CaHeO.[1][2][3][4] Its
structure features a carbonyl group conjugated with a carbon-carbon double bond, which is
responsible for its high reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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